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Compound of Interest

2-((4-
Compound Name: )
Methoxybenzyl)amino)ethanol

Cat. No.: B3022562

An In-depth Technical Guide to 2-((4-Methoxybenzyl)amino)ethanol: Synthesis,
Characterization, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-((4-
Methoxybenzyl)amino)ethanol, a versatile bifunctional molecule of significant interest in
synthetic chemistry. Tailored for researchers, scientists, and professionals in drug development,
this document delves into the compound's structure, synthesis via reductive amination, detailed
spectroscopic characterization, safety protocols, and potential applications. The content is
structured to provide not only procedural steps but also the underlying scientific rationale,
ensuring a deep and practical understanding.

Introduction and Molecular Overview

2-((4-Methoxybenzyl)amino)ethanol, identified by CAS Number 64834-63-5, is a secondary
amine that incorporates both a primary alcohol and a 4-methoxybenzyl (PMB) group.[1] This
unique combination of functional groups makes it a valuable intermediate and building block in
the synthesis of more complex molecular architectures, including pharmaceutical agents and
custom ligands. Its structure features a nucleophilic secondary amine, a primary hydroxyl group
capable of further functionalization, and an aromatic methoxybenzyl moiety which can influence
solubility and reactivity.

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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